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Compound of Interest

Compound Name: 4-Nitrophenyl sulfate

CAS No.: 1080-04-2

Cat. No.: B089538

Get Quote

Executive Summary
4-Nitrophenyl sulfate (pNPS), typically utilized as its potassium salt (CAS: 6217-68-1), is the

industry-standard chromogenic substrate for the quantification of arylsulfatase activity.[1] While

often classified as non-hazardous under GHS criteria, its handling requires rigorous "Cold

Chain" discipline not due to acute toxicity, but due to its thermodynamic instability.

This guide moves beyond the basic Safety Data Sheet (SDS) to address the functional hazards

of pNPS: spontaneous hydrolysis. Improper handling leads to high background absorbance

(noise), compromising assay sensitivity (signal-to-noise ratio). This document outlines the

physicochemical profile, stability mechanisms, optimized assay protocols, and waste

management strategies required for high-integrity data generation.

Physicochemical Profile
Understanding the physical properties of pNPS is the first step in controlling experimental

variables.
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Property Specification

Chemical Name Potassium 4-nitrophenyl sulfate

Synonyms
p-Nitrophenyl sulfate; pNPS; Sulfuric acid mono-

(4-nitrophenyl) ester potassium salt

CAS Number 6217-68-1

Molecular Formula C₆H₄KNO₆S

Molecular Weight 257.26 g/mol

Appearance
White to crystalline powder (Yellowing indicates

decomposition)

Solubility
Soluble in water (~50 mg/mL); sparingly soluble

in ethanol

λ max (Product) ~405 nm (p-Nitrophenolate anion, pH > 8.0)

Storage -20°C, Desiccated, Protected from light

Stability & Hydrolysis Mechanisms
The primary technical challenge with pNPS is preventing non-enzymatic hydrolysis. The ester

bond is susceptible to spontaneous cleavage in aqueous solution, releasing p-nitrophenol

(pNP) and sulfate.

The "Yellow Warning"
Fresh pNPS powder should be white. A yellow tint indicates the presence of free p-nitrophenol,

a decomposition product. If the raw material is yellow, the background absorbance will be

unacceptably high, and the reagent should be discarded.

Mechanism of Action & Detection
The following diagram illustrates the transition from the colorless substrate to the chromogenic

product, highlighting the critical role of pH in detection.
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Figure 1: Reaction pathway showing both the desired enzymatic cleavage (green) and the

unwanted spontaneous hydrolysis (red). Note that the colorimetric signal is only generated

after alkalinization.

Operational Handling & PPE
While pNPS is generally low-hazard, its decomposition product, p-nitrophenol, is a skin and eye

irritant and a known pollutant.

Personal Protective Equipment (PPE) Matrix
Hazard Category Recommended PPE Rationale

Inhalation N95 Mask or Fume Hood
Prevent inhalation of fine dust

during weighing.

Skin Contact Nitrile Gloves (0.11 mm)

Prevent contact with p-

nitrophenol (potential skin

absorption).

Eye Contact Safety Goggles

Standard laboratory protection

against splashes (stop solution

is caustic).

Handling Best Practices (The "Cold Chain")
Thaw Briefly: Remove the bottle from -20°C storage only when necessary. Allow it to

equilibrate to room temperature in a desiccator to prevent condensation, which accelerates

hydrolysis.

Fresh Prep:Never store aqueous stock solutions of pNPS. Prepare immediately before use.
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Light Protection: Amber tubes or foil wrapping are recommended for stock solutions, as UV

light can catalyze bond cleavage.

Experimental Protocol: Optimized Sulfatase Assay
This protocol is designed to validate the substrate integrity before wasting valuable enzyme

samples.

Reagents
Buffer: 100 mM Sodium Acetate, pH 5.0 (or optimized for specific sulfatase).

Substrate Solution: 10 mM pNPS in Buffer (Prepare Fresh).

Stop Solution: 1 N NaOH (or 1 M Na₂CO₃).

Enzyme: Sulfatase sample (diluted in Buffer).

Workflow Diagram
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Fail: Yellow Solution
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Pass: Clear Solution

4. Quench & Develop
(Add NaOH -> pH > 10)

5. Quantification
(Read OD at 405 nm)
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Figure 2: Step-by-step assay workflow with a critical Quality Control (QC) checkpoint to ensure

substrate integrity.

Step-by-Step Procedure
Substrate QC (Critical): Dissolve pNPS in the assay buffer. Add a small aliquot to Stop

Solution.

Result: If the solution turns yellow immediately without enzyme, the substrate has

degraded. Do not proceed.

Reaction Setup:

Test Well: 100 µL Enzyme + 100 µL Substrate.
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Blank Well: 100 µL Buffer + 100 µL Substrate.

Incubation: Incubate at 37°C for 30–60 minutes (linear range).

Termination: Add 100 µL of Stop Solution (1 N NaOH) to all wells. The high pH stops the

enzyme and ionizes the released p-nitrophenol.

Measurement: Read absorbance at 405 nm.

Calculation:

. Use the extinction coefficient of p-nitrophenol (

at pH > 10) to calculate activity.

Waste Management & Disposal
Although the pNPS substrate is often labeled non-hazardous, the reaction generates p-

Nitrophenol, which is a priority pollutant and toxic to aquatic life.

Segregation: Do not pour assay waste down the sink. Collect in a dedicated "Aqueous

Organic Waste" container.

Labeling: Clearly label waste containers as containing "Nitrophenols" and "Caustics" (due to

the NaOH stop solution).

Disposal: Incineration via a licensed chemical waste disposal service is the standard

method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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